1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine

• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol
• IUPAC Name: [4-[(4-ethylphenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H23N3O/c1-2-16-3-5-17(6-4-16)15-21-11-13-22(14-12-21)19(23)18-7-9-20-10-8-18/h3-10H,2,11-15H2,1H3
• InChI Key: IGNZTARSHJOOOW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=NC=C3

Description

1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine (EBIP) is a compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to exhibit a range of pharmacological activities.

Mechanism of Action

The mechanism of action of 1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine is not fully understood. However, it has been reported to interact with various cellular targets such as DNA, proteins, and enzymes. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been reported to inhibit the activity of the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. In addition, it has been shown to modulate the activity of various enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been reported to reduce the levels of reactive oxygen species and lipid peroxidation, which are associated with oxidative stress. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. In addition, it has been reported to modulate the levels of neurotransmitters such as dopamine and serotonin, which are involved in neurological disorders.

Advantages and Limitations for Lab Experiments

1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been shown to exhibit a range of pharmacological activities, making it a versatile compound for various research applications. However, there are also limitations to its use in lab experiments. It has been reported to have low solubility in water, which can affect its bioavailability. In addition, its mechanism of action is not fully understood, which can limit its use in certain research applications.

Future Directions

There are several future directions for research on 1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine. One direction is to further investigate its mechanism of action and cellular targets. This can provide insights into its potential therapeutic applications and improve its use in lab experiments. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to determine its bioavailability and efficacy. Finally, research can be conducted to identify analogs of this compound that exhibit improved pharmacological activities and bioavailability.

Synthesis Methods

The synthesis of 1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine involves the reaction of 4-isonicotinoyl chloride with 4-ethylbenzylamine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure this compound. This method has been reported to yield high purity and good yields of this compound.

Scientific Research Applications

1-(4-Ethylbenzyl)-4-isonicotinoylpiperazine has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells. This compound has also been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.